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Compound of Interest

Compound Name: 4-Ethyl-2,4-dimethylheptane

Cat. No.: B14556577

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the boiling and melting points of the
branched alkane, 4-Ethyl-2,4-dimethylheptane. The information is presented to support
research and development activities where the physical properties of this compound are of
interest.

Physicochemical Data Summary

The boiling and melting points of 4-Ethyl-2,4-dimethylheptane have been determined and
reported in various chemical literature. A summary of these values is presented in the table
below for clear comparison.

Physical Property Reported Value Source
Boiling Point 179 °C Stenutz
178.9 °C Ferris S.W. Handbook of
Hydrocarbons[1]
170 °C ChemicalBook[2]
442 K (168.85 °C) NIST Chemistry WebBook[3]
Melting Point -26 °C ChemicalBook[2]
246.7 K (-26.45 °C) NIST Chemistry WebBook[3]
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Experimental Protocols

While the specific experimental details for the cited values are not exhaustively provided in the
source literature, the determination of boiling and melting points for organic compounds like 4-
Ethyl-2,4-dimethylheptane typically follows standardized laboratory procedures.

Melting Point Determination:

A common method for determining the melting point of a solid organic compound is using a
melting point apparatus. A small, powdered sample of the crystallized compound is packed into
a capillary tube and placed in the apparatus. The sample is heated at a controlled rate, and the
temperature range from which the substance begins to melt to when it is completely liquid is
recorded as the melting point range. For low-melting substances like 4-Ethyl-2,4-
dimethylheptane, a cryostat may be employed to achieve and control the sub-ambient
temperatures required.

Boiling Point Determination:

The boiling point of a liquid can be determined by distillation or by using a specialized
apparatus. In a typical distillation setup, the liquid is heated in a flask connected to a
condenser. A thermometer is placed at the vapor-liquid interface to measure the temperature at
which the liquid boils under atmospheric pressure. For small sample quantities, micro-boiling
point determination methods can be used, where a small amount of the liquid is heated in a
capillary tube along with an inverted smaller tube, and the temperature at which a steady
stream of bubbles emerges is recorded.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the determination of the boiling and
melting points of a chemical compound.
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Sample Preparation

Acquire/Synthesize Compound

:

Purify Compound (e.qg., Distillation/Crystallization)

:

Confirm Purity (e.g., GC/NMR)

/

/

Melting Point Detep&ﬁation Barmg\ioint Determination

Pack Capillary Tube Place Sample in Apparatus

'

Use Melting Point Apparatus

l

l

Heat Sample

:

Record Melting Range Record Boiling Temperature

Compile and Report Data

Click to download full resolution via product page

Generalized workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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